Octyl 2-bromopropanoate
Overview
Description
Octyl 2-bromopropanoate, also known as 2-Bromopropionic acid, octyl ester, is a chemical compound with the molecular formula C11H21BrO2 . Its molecular weight is 265.187 .
Molecular Structure Analysis
The molecular structure of Octyl 2-bromopropanoate consists of a bromopropionic acid moiety esterified with an octyl group . The structure can be represented in 2D or 3D molecular models .Scientific Research Applications
Enzymatic Synthesis of Flavors
Octyl ethanoate, closely related to Octyl 2-bromopropanoate, is used in the food, pharmaceutical, and cosmetic industries as a fixative, modifier, and aromatic ester. A study by Tomke & Rathod (2016) demonstrated the use of acoustic cavitation and ultrasound-assisted lipase to synthesize Octyl ethanoate via transesterification. This process was optimized to achieve a higher yield in a shorter time compared to conventional methods.
Synthesis of Heterocycles
Octyl 2-bromopropanoate and its derivatives play a crucial role in the synthesis of heterocyclic compounds. For example, Obushak et al. (2004) researched the use of ethyl 3-aryl-2-bromopropanoates to produce 5-R-benzyl-2-iminoselenazolidin-4-ones, significant in pharmaceutical chemistry.
Polymer Brush Formation
In the field of material science, a study by Park et al. (2016) developed a new bromoisobutyrate-terminated alkanethiol for forming self-assembled monolayers (SAMs) on gold surfaces. This facilitated the growth of polymer brushes, indicating potential applications in nanotechnology and surface engineering.
Medical Applications in Surgery
The medical application of Octyl 2-cyanoacrylate, a compound related to Octyl 2-bromopropanoate, was investigated for skin closure in facial plastic surgery. The study by Toriumi et al. (1998) showed that Octyl 2-cyanoacrylate offered a quicker and potentially more cosmetically favorable alternative to sutures.
Inhibition of Mild Steel Corrosion
A study on corrosion inhibition by Chafiq et al. (2020) found that certain spirocyclopropane derivatives, closely related to Octyl 2-bromopropanoate, effectively protected mild steel in acidic solutions. This highlights its potential use in industrial applications for corrosion protection.
Enzyme-Catalyzed Reactions in Organic Solvents
In biochemical engineering, Hertzberg et al. (1992) evaluated alginate as an immobilization matrix for lipase-catalyzed reactions, including the transesterification of Octyl 2-bromopropanoate. The study showed enhanced operational stability of lipase in organic solvents, opening avenues for biocatalysis in non-aqueous environments.
properties
IUPAC Name |
octyl 2-bromopropanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21BrO2/c1-3-4-5-6-7-8-9-14-11(13)10(2)12/h10H,3-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOCFEZOZUMAGFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC(=O)C(C)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70334263 |
Source
|
| Record name | Octyl 2-bromopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70334263 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Octyl 2-bromopropanoate | |
CAS RN |
24625-82-9 |
Source
|
| Record name | Octyl 2-bromopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70334263 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8,9-Dimethoxy-3,3,5,11-tetramethylpyrano[3,2-a]carbazole](/img/structure/B3050178.png)
![Tert-butyl 4-[4-(3,3-dimethylbutyl)anilino]-1-piperidinecarboxylate](/img/structure/B3050180.png)
![methyl (2S)-3-methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoate](/img/structure/B3050185.png)
